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Compound of Interest

Compound Name: 4BP-TQS

Cat. No.: B15616232

Get Quote

For researchers and drug development professionals, ensuring the safe and compliant disposal

of chemical compounds is a critical component of laboratory operations. This guide provides

essential, step-by-step procedures for the proper disposal of 4BP-TQS, a potent α7 nicotinic

acetylcholine receptor (nAChR) agonist. Adherence to these protocols is vital for personnel

safety and environmental protection.

Chemical and Safety Data for 4BP-TQS
While specific disposal instructions for 4BP-TQS are not readily available, its chemical

properties necessitate its classification as hazardous waste. The following table summarizes

key data for 4BP-TQS, informing its handling and disposal requirements.
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Property Value Source

Chemical Name

4-(4-Bromophenyl)-3a,4,5,9b-

tetrahydro-3H-

cyclopenta[c]quinoline-8-

sulfonamide

Molecular Formula C18H17BrN2O2S [1]

Molecular Weight 405.31 g/mol [1]

Appearance White to beige powder

Solubility DMSO: 20 mg/mL

Storage
Store at +4°C for short term,

-20°C for long term
[1]

Purity ≥98% (HPLC)

Step-by-Step Disposal Protocol for 4BP-TQS
The following procedures are based on general best practices for the disposal of hazardous

chemical waste and should be performed in accordance with all applicable federal, state, and

local regulations.

1. Waste Identification and Classification:

Treat all 4BP-TQS waste, including pure compound, solutions, and contaminated materials

(e.g., gloves, pipette tips, vials), as hazardous chemical waste.[2][3]

Due to its chemical structure as a substituted quinoline containing bromine and a

sulfonamide group, it should be considered potentially harmful to aquatic life and should not

be disposed of down the drain or in regular trash.[3][4]

2. Waste Segregation:

Collect 4BP-TQS waste separately from other waste streams to avoid unintended chemical

reactions.[5][6]
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Keep solid and liquid waste in separate, designated containers.[6][7]

Halogenated organic waste should be segregated from non-halogenated waste streams. As

4BP-TQS contains bromine, it should be disposed of in a container designated for

halogenated organic waste.[6]

3. Containerization:

Use a compatible, leak-proof container with a secure, screw-top cap for all 4BP-TQS waste.

[2][6][7] The original container may be used if it is in good condition.[6]

Ensure the container is appropriate for the type of waste (e.g., a container designed for

liquids should be used for solutions).[7]

Do not overfill the container; leave at least 10% headspace to allow for expansion.[6]

4. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[2]

The label must include the full chemical name: "4BP-TQS" or "4-(4-Bromophenyl)-3a,4,5,9b-

tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide."[2]

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container (accumulation start date).

[2]

5. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory where the waste is generated.[5][7]

The SAA should be in a well-ventilated area, away from sources of ignition and incompatible

materials.[5]

Provide secondary containment for the waste container to prevent spills.[5]
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6. Disposal Request and Collection:

Once the waste container is full or ready for disposal, follow your institution's procedures for

hazardous waste pickup. This typically involves submitting a request to the Environmental

Health and Safety (EHS) department.[7]

Do not mix different hazardous wastes in the same container just before pickup.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 4BP-TQS waste.
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Waste Generation
(4BP-TQS solid, solution, or contaminated material)

Is the waste hazardous?

Yes, treat as hazardous waste

Segregate Waste Stream

Solid Waste Liquid Waste (Halogenated)

Select Compatible Container
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- 'Hazardous Waste'

- Chemical Name
- Accumulation Date

Store in Designated Satellite Accumulation Area (SAA)
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Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 4BP-TQS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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